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An In-Depth Technical Guide to 2,6-Difluoro-3-(propylsulfonamido)benzoic acid for

Researchers and Drug Development Professionals

Introduction: A Key Building Block in Modern
Chemistry
2,6-Difluoro-3-(propylsulfonamido)benzoic acid, identified by CAS Number 1103234-56-5,

is a specialized fluorinated aromatic carboxylic acid.[1] Its molecular structure, featuring a

benzoic acid core with two fluorine atoms and a propylsulfonamido group, makes it a valuable

and versatile intermediate in medicinal chemistry and materials science.[2] The strategic

placement of fluorine atoms can significantly enhance a molecule's metabolic stability, binding

affinity, and lipophilicity, properties that are highly sought after in drug design. This guide

provides an in-depth analysis of its commercial availability, synthesis considerations, quality

control protocols, and applications, tailored for scientists and procurement specialists in the

pharmaceutical and diagnostic sectors.[2]

Chemical Identity
IUPAC Name: 2,6-difluoro-3-(propylsulfonylamino)benzoic acid[1]

CAS Number: 1103234-56-5[1][3]

Molecular Formula: C₁₀H₁₁F₂NO₄S[1][3]
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Molecular Weight: 279.26 g/mol [1][4]

Caption: Chemical Structure of 2,6-Difluoro-3-(propylsulfonamido)benzoic acid

Commercial Suppliers and Procurement Landscape
Sourcing high-purity chemical intermediates is a critical step in the research and development

pipeline.[2] 2,6-Difluoro-3-(propylsulfonamido)benzoic acid is available from a range of

suppliers, from large global distributors to specialized manufacturers, primarily based in China.

[2]

Comparative Analysis of Commercial Suppliers
The choice of supplier often depends on the required scale, purity, documentation, and budget.

Below is a summary of notable vendors.
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Supplier
Product
Grade/Name

Purity Location Key Remarks

Sigma-Aldrich

(Merck)
AldrichCPR Not specified[5] Global

Sold for early

discovery

research; buyer

assumes

responsibility for

confirming

identity and

purity. Sales are

final.[5]

Hangzhou

Zhongqi Chem

Co., Ltd.

Industrial/Pharm

a Grade
≥99.00%[3] China

An experienced

trader

established in

2017, ISO 9001

certified, offering

fine chemicals

and

pharmaceutical

intermediates.[3]

HANGZHOU

LEAP CHEM

CO., LTD.

2,6-Difluoro-3-

(propylsulfonaMi

do)benzoic acid

≥99.00%[3] China

Listed as a

supplier of high-

purity grade

material.[3]

Shanghai

Gubang New

Material

Technology Co.,

LTD.

2,6-difluoro-3-

(propylsulfonami

do)benzoic acid

Not specified China

A research and

innovation-driven

company

founded in 2006,

located in

Shanghai.[6]
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BLDpharm

2,6-Difluoro-3-

(propylsulfonyl)b

enzoic acid

Not specified Global

A supplier of

organic building

blocks for

chemistry

research.[7]

Strategic Sourcing Considerations
Global Distributors (e.g., Sigma-Aldrich): These suppliers offer convenience, a broad catalog,

and established logistics. However, for specific compounds like this one, they may be

provided on an "as-is" basis without extensive analytical data, intended for initial screening

purposes.[5]

Specialized Manufacturers (e.g., Hangzhou Zhongqi): Sourcing directly from manufacturers

in China can provide significant advantages, including competitive pricing due to economies

of scale, high-purity batches (often ≥99%), and the potential for custom synthesis.[2] When

engaging with these suppliers, it is crucial for procurement managers to verify CAS numbers,

confirm purity specifications, and request certificates of analysis.[2]

Synthesis and Quality Control: A Framework for
Integrity
While specific, proprietary synthesis routes for 2,6-Difluoro-3-(propylsulfonamido)benzoic
acid are not publicly detailed, a logical synthetic pathway can be constructed based on

established organic chemistry principles for related fluorinated benzoic acids.

Representative Synthetic Workflow
The synthesis of complex substituted benzene rings often involves a multi-step process. A

plausible route would begin with a readily available difluorinated starting material, followed by

sequential introduction of the sulfonamido and carboxylic acid groups. The introduction of

fluorine atoms is often a difficult and costly step, so it is desirable to perform this as late as

possible in a synthetic route to minimize material loss.[8] However, starting with a pre-

fluorinated core is also common.

A potential pathway could involve:
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Nitration: Introduction of a nitro group to a 1,3-difluorobenzene core.

Reduction: Conversion of the nitro group to an amine.

Sulfonylation: Reaction of the amine with propanesulfonyl chloride to form the

propylsulfonamido group.

Directed Ortho-Metalation and Carboxylation: A crucial step where a strong base is used to

deprotonate the position ortho to the directing sulfonamido group, followed by quenching

with carbon dioxide to form the carboxylic acid. This strategy is documented for the synthesis

of other substituted benzoic acids.[9]
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Starting Material
(e.g., 1,3-Difluorobenzene)

Step 1: Nitration
(HNO₃/H₂SO₄)

Intermediate 1
(Difluoronitrobenzene)

Step 2: Reduction
(e.g., Fe/HCl or H₂, Pd/C)

Intermediate 2
(Difluoroaniline derivative)

Step 3: Sulfonylation
(Propanesulfonyl Chloride)

Intermediate 3
(N-(Difluorophenyl)propanesulfonamide)

Step 4: Directed Ortho-Metalation
& Carboxylation (e.g., n-BuLi then CO₂)

Final Product
(2,6-Difluoro-3-(propylsulfonamido)benzoic acid)

Click to download full resolution via product page

Caption: Representative workflow for the synthesis of the topic compound.
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Self-Validating Quality Control (QC) Protocols
For applications in drug development, rigorous quality control is non-negotiable. A self-

validating QC system ensures that each batch of the intermediate meets the required

specifications for identity, purity, and consistency.

Key Analytical Techniques:

High-Performance Liquid Chromatography (HPLC): The cornerstone for purity analysis. A

well-developed HPLC method can separate the target compound from starting materials, by-

products, and other impurities, allowing for precise quantification of purity (typically reported

as a percentage area).[10]

Mass Spectrometry (MS): Used to confirm the molecular weight of the compound, providing

definitive evidence of its identity.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are essential for

elucidating the precise molecular structure, confirming the connectivity of atoms and the

positions of the fluorine substituents.

Certificate of Analysis (CoA): The culmination of QC testing. Researchers should always

request and scrutinize the CoA from the supplier, which documents the results of these tests

for a specific batch.
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Incoming Raw Material Batch

Representative Sampling

Identity Confirmation
(Mass Spectrometry)
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(NMR Spectroscopy)
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(HPLC)

Meets Specification?

Batch Released for Sale/Use

Yes

Batch Rejected

No

Certificate of Analysis Generated

Click to download full resolution via product page

Caption: A typical Quality Control (QC) workflow for a chemical intermediate.

Applications in Research and Drug Development
The unique substitution pattern of 2,6-Difluoro-3-(propylsulfonamido)benzoic acid makes it

a powerful building block for creating novel molecules with specific biological activities.

Scaffold for Active Pharmaceutical Ingredients (APIs): Benzoic acid derivatives are prevalent

in drug discovery.[11] They have been explored as prodrugs for tuberculosis treatments and

as core structures for developing potent phosphodiesterase-4 (PDE4) inhibitors for

respiratory diseases like asthma and COPD.[11][12] The specific difluoro-sulfonamido
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substitution pattern of this compound can be used to fine-tune the pharmacological

properties of new drug candidates.

Development of Diagnostic Reagents: High-purity chemical intermediates are essential for

synthesizing the complex molecules used in advanced diagnostic assays.[2] The defined

structure of this compound allows for precise incorporation into larger constructs, such as

probes or contrast agents.

Fragment-Based Drug Discovery: In this approach, small, well-characterized molecules

("fragments") are screened for weak binding to a biological target. This compound is an ideal

candidate for a fragment library due to its structural features, which can occupy specific

pockets in a protein's active site and serve as a starting point for developing more potent

inhibitors.

Conclusion
2,6-Difluoro-3-(propylsulfonamido)benzoic acid is more than just a chemical on a supplier's

list; it is a critical enabling tool for innovation in the life sciences. For researchers and drug

developers, a thorough understanding of the supplier landscape, coupled with a rigorous

approach to synthesis and quality control, is paramount. By partnering with reliable suppliers

who can provide high-purity, well-characterized material, scientific teams can accelerate their

discovery pipelines and build a solid foundation for developing the next generation of

therapeutics and diagnostics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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